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Compound of Interest

Compound Name: 1-Monomyristin

Cat. No.: B046450 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 1-Monomyristin, a widely used monoacylglycerol in the food, pharmaceutical, and

cosmetic industries. Adherence to these protocols will help ensure safe handling and disposal,

fostering a secure research environment.

Chemical and Physical Properties of 1-Monomyristin

Property Value

Synonyms
2,3-Dihydroxypropyl tetradecanoate, 1-

Myristoyl-rac-glycerol

CAS Number 589-68-4

Molecular Formula C17H34O4

Molecular Weight 302.45 g/mol

Appearance White to off-white powder

Melting Point 70°C

Solubility
Soluble in chloroform, ethyl acetate, DMSO, and

ethanol. Insoluble in water.[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While 1-Monomyristin is not classified as a hazardous substance according to Regulation

(EC) No. 1272/2008, it may cause mild skin, eye, and respiratory irritation.[1] Therefore,

appropriate personal protective equipment should be worn to minimize exposure.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes

To minimize skin exposure. For

larger quantities, waterproof

boots and suitable protective

clothing are recommended.[1]

Respiratory Protection NIOSH-approved respirator

Required if ventilation is

inadequate or when handling

large quantities that may

generate dust.[1]

Operational Plan for Handling 1-Monomyristin
A systematic approach to handling 1-Monomyristin is crucial for maintaining a safe laboratory

environment. The following workflow outlines the key steps from preparation to disposal.
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Workflow for Handling 1-Monomyristin

Preparation

Handling

Cleanup & Disposal

1. Prepare a well-ventilated work area

2. Assemble all required PPE

3. Weigh the required amount in a fume hood

4. Dissolve in an appropriate solvent if necessary

5. Conduct the experiment, avoiding dust generation

6. Decontaminate work surfaces

7. Dispose of waste according to regulations

8. Remove PPE in the correct order

Click to download full resolution via product page
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Step-by-Step Handling Procedures:

Engineering Controls: Always handle 1-Monomyristin in a well-ventilated area. A chemical

fume hood is recommended, especially when working with powders to minimize inhalation of

dust.

Personal Protective Equipment (PPE): Before handling, ensure all recommended PPE is

worn correctly.

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

Spill Response: In case of a spill, restrict access to the area.[1] Avoid breathing dust.[1]

Sweep up the spilled material and place it in a suitable, labeled container for disposal.[2]

Prevent the spill from entering drains or waterways.

First Aid:

If on skin: Wash with plenty of soap and water.[1] If skin irritation occurs, seek medical

advice.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If inhaled: Remove the person to fresh air and keep comfortable for breathing.[1]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention if you feel

unwell.

Storage and Disposal Plan
Proper storage and disposal are critical components of the chemical safety lifecycle.

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed and protected from sunlight and heat sources.[1]
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Store away from incompatible materials such as strong oxidizing agents.[1]

The recommended storage temperature is in a freezer.[3]

Disposal:

Dispose of unused 1-Monomyristin and its containers in accordance with local, state, and

federal regulations.

Do not dispose of it down the drain or with household waste.

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

By adhering to these safety protocols, researchers can confidently handle 1-Monomyristin
while minimizing risks and ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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